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Compound of Interest

Compound Name:
2-(2,3,4-

Trimethoxyphenyl)propionic acid

CAS No.: 71989-99-6

Cat. No.: B12670147

Get Quote

Compound Overview & Pharmacokinetic Profile
2-(2,3,4-Trimethoxyphenyl)propionic acid is a lipophilic organic acid characterized by a

phenyl ring substituted with three methoxy groups at the 2, 3, and 4 positions, and a propionic

acid side chain. This structure suggests properties similar to Class II (Low Solubility, High

Permeability) or Class I (High Solubility, High Permeability) compounds depending on the salt

form used.

Structural Causality in PK
Absorption: The propionic acid moiety (pKa ~4.5) facilitates rapid absorption in the acidic

environment of the upper GI tract, typically resulting in a

of 1–2 hours.

Distribution: High lipophilicity (due to trimethoxy groups) suggests extensive plasma protein

binding (>90%), necessitating sensitive analytical methods that measure total or free drug as

appropriate.
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Metabolism: Likely undergoes Phase II glucuronidation or Phase I O-demethylation (similar

to Trimetazidine), making the parent compound the primary analyte for BE assessment.

Study Design: Randomized Crossover Protocol
To objectively compare the Test formulation (T) with the Reference (R), a single-dose,

randomized, two-period, two-sequence crossover design is the gold standard. This design

minimizes inter-subject variability, allowing the formulation effect to be isolated.

Protocol Specifications
Parameter Specification Scientific Rationale

Study Design
Randomized, 2-Period, 2-

Sequence Crossover (TR/RT)

Eliminates inter-subject

variability; each subject acts as

their own control.

Population
Healthy Volunteers (

)

Homogeneous group reduces

physiological variance; sample

size based on intra-subject CV

(~20%).

Dosing Condition
Fasted (primary) & Fed (if

modified release)

Fasted state is most sensitive

to detecting formulation

differences in absorption.

Washout Period (e.g., 7 days)

Ensures complete elimination

of the drug before the second

period to prevent carryover

effects.

Sampling Schedule
Pre-dose (0h) to 24-48h post-

dose

Covers

of

; sampling frequency high

around

(e.g., every 15 min).

Visualizing the Crossover Workflow
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The following diagram illustrates the logical flow of the crossover study design, ensuring valid

statistical comparison.

Screening & Enrollment
(N=36) Randomization

Sequence 1 (TR)
Period 1: Test

Sequence 2 (RT)
Period 1: Reference

Washout Period
(> 7 Days)

Period 2: Reference

Period 2: Test

Bioanalytical & Statistical Analysis

Click to download full resolution via product page

Figure 1: Randomized 2-way crossover design ensuring statistical power and elimination of

carryover effects.

Bioanalytical Methodology (LC-MS/MS)
Accurate quantification of 2-(2,3,4-Trimethoxyphenyl)propionic acid in plasma requires a

validated LC-MS/MS method. The method must be selective for the 2,3,4-isomer to distinguish

it from potential isomers (e.g., 3,4,5-trimethoxy variants).

Analytical Workflow
Sample Preparation: Protein Precipitation (PPT) with Acetonitrile or Liquid-Liquid Extraction

(LLE) using MTBE/Ethyl Acetate to remove phospholipids.

Chromatography (LC):

Column: C18 Reverse Phase (e.g., Waters BEH C18,

mm, 1.7 µm).

Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

Flow Rate: 0.4 mL/min.

Mass Spectrometry (MS/MS):

Ionization: ESI Negative Mode (carboxylic acids ionize well in negative mode).
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MRM Transition: Precursor

(m/z 239.1)

Product Ion (m/z 181.1 or similar characteristic fragment).

Internal Standard (IS): Stable isotope-labeled analog (e.g.,

-2-(2,3,4-Trimethoxyphenyl)propionic acid) to correct for matrix effects.

Validation Criteria (FDA/EMA Guidelines)
Linearity:

over the range (e.g., 10 – 5000 ng/mL).

Precision & Accuracy: CV < 15% (20% at LLOQ).

Recovery: Consistent across low, medium, and high QC levels.

Stability: Freeze-thaw, bench-top, and autosampler stability established.
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Figure 2: Step-by-step bioanalytical workflow for precise quantification.

Comparative Performance & Statistical Analysis
The core of the bioequivalence study is the statistical comparison of PK parameters.

Equivalence is declared if the 90% Confidence Interval (CI) of the geometric mean ratio

(Test/Reference) falls within the acceptance limits.

Key Pharmacokinetic Metrics
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Parameter Definition Significance in BE

Maximum plasma

concentration

Indicator of absorption rate;

critical for safety and onset of

action.

Area under the curve to last

time point

Measure of total exposure

(extent of absorption).

Area under the curve

extrapolated to infinity

Measure of total exposure;

confirms elimination phase

capture.

Time to reach
Evaluated as median

difference; indicates rate of

absorption.

Acceptance Criteria
According to FDA and EMA guidelines [1, 2]:

Primary Endpoints:

,

,

.

Acceptance Range: 80.00% – 125.00%.

Statistical Model: ANOVA on log-transformed data including terms for Sequence,

Subject(Sequence), Period, and Treatment.

Example Data Presentation (Hypothetical)
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Parameter
Test
Formulation
(Mean ± SD)

Reference
Formulation
(Mean ± SD)

Ratio (T/R)
%

90% CI Conclusion

(ng/mL) 102.9 96.5 – 109.8 Pass

(ng·h/mL) 98.3 94.1 – 102.6 Pass

(h) - p > 0.05 Pass

Safety & Tolerability Monitoring
While 2-(2,3,4-Trimethoxyphenyl)propionic acid is the study drug, safety monitoring is

paramount, especially for acid-based compounds which may cause gastrointestinal irritation.

Adverse Event (AE) Monitoring: Continuous monitoring for GI symptoms (nausea,

dyspepsia), headache, or dizziness.

Clinical Labs: Baseline and post-study hematology and biochemistry to ensure no acute

toxicity.

Vital Signs: Blood pressure and heart rate monitoring at pre-dose and intervals post-dose

(e.g., 2h, 4h).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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